(2S,5R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-5-pyridin-2-ylpyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,5R)-1-[(2-methylpropan-2-yl)oxycarbonyl]-5-pyridin-2-ylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C15H20N2O4/c1-15(2,3)21-14(20)17-11(7-8-12(17)13(18)19)10-6-4-5-9-16-10/h4-6,9,11-12H,7-8H2,1-3H3,(H,18,19)/t11-,12+/m1/s1
• InChI Key: YXKQHBYBGLZKEM-NEPJUHHUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(CCC1C(=O)O)C2=CC=CC=N2
• Isomeric SMILES: CC(C)(C)OC(=O)N1[C@H](CC[C@H]1C(=O)O)C2=CC=CC=N2
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

(2S,5R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-5-pyridin-2-ylpyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.335. The purity is usually 95%.
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Scientific Research Applications

Enantiomers in Chiral Discrimination

The enantiomers of related compounds, such as (2R∗,3R∗)-1-methyl-5-oxo-2-phenyltetrahydro-1H-pyrrolidine-3-carboxylic acids, have been studied for their potential as chiral resolving agents. These enantiomers demonstrate the ability to serve as chiral discriminating agents, which is crucial in chromatographic separation and enantioselective reduction of prochiral imines (Piwowarczyk et al., 2008).

Synthesis of Biologically Active Molecules

Pyrrolidin-2-ones and their derivatives, similar in structure to the compound , are a promising class of non-aromatic heterocyclic compounds. They are significant in the synthesis of new medicinal molecules due to their presence in the nuclei of many natural products and biologically active molecules (Rubtsova et al., 2020).

Formation of Novel Bicyclic Systems

The synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems has been achieved through a one-pot condensation process. This highlights the compound's role in forming structurally complex and potentially biologically active molecules (Kharchenko et al., 2008).

Chemical and Catalytic Properties of Oxidized Carbon

In a study related to the thermal decomposition of surface oxygen species on oxidized activated carbon, compounds like 2-methylpropan-2-ol were used. This is relevant due to the similarity in chemical structure and properties to the compound , indicating its potential use in catalytic and chemical modification processes (Szymański et al., 2002).

Development of Antibacterial Agents

Compounds structurally related to (2S,5R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-5-pyridin-2-ylpyrrolidine-2-carboxylic acid have been synthesized and shown potent antibacterial activity. This suggests the potential of such compounds in the development of new antibacterial agents (Iso et al., 1996).